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Compound of Interest

Compound Name: 3-Isopropylpiperidin-4-one hcl

CAS No.: 1425366-30-8

Cat. No.: B3102789

Get Quote

Abstract: This document provides a comprehensive guide to the analytical methods for the

structural elucidation, purity assessment, and physicochemical characterization of 3-

Isopropylpiperidin-4-one Hydrochloride (HCl). As a crucial intermediate in pharmaceutical

synthesis, ensuring its identity, purity, and stability is paramount for drug development and

quality control. This application note details optimized protocols for High-Performance Liquid

Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)

Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Thermal Analysis

(TGA/DSC). The methodologies are designed for researchers, analytical scientists, and drug

development professionals, emphasizing not just the procedural steps but the scientific

rationale behind them, in alignment with regulatory expectations for analytical method

validation.[1]
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3-Isopropylpiperidin-4-one HCl is a heterocyclic ketone building block used in the synthesis

of various active pharmaceutical ingredients (APIs). The structural integrity and purity of this

intermediate directly impact the quality, safety, and efficacy of the final drug product. Therefore,

a robust, multi-faceted analytical strategy is not merely a regulatory requirement but a

foundational element of quality assurance in pharmaceutical manufacturing.[2]

This guide presents an integrated approach, leveraging orthogonal analytical techniques to

build a complete profile of 3-Isopropylpiperidin-4-one HCl. Each method provides a unique

piece of the puzzle, and together, they offer a self-validating system for characterization.

Physicochemical Properties of 3-Isopropylpiperidin-4-
one

Property Value Source

CAS Number 150668-81-8 [3]

Molecular Formula C₈H₁₅NO [3]

Molecular Weight 141.21 g/mol [3]

Hydrochloride Salt MW 177.67 g/mol N/A

Topological Polar Surface Area 29.1 Å² [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 2 [3]

Integrated Analytical Workflow
A comprehensive characterization of a pharmaceutical intermediate involves a logical flow of

analyses, starting from purity assessment and moving towards detailed structural and physical

property confirmation.
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Characterization Characterization Characterization Characterization

[M+H]⁺
m/z = 142.12

Loss of Isopropyl Group
(C₃H₇)

m/z = 99.07

- 43.05

Loss of CO (alpha-cleavage)
m/z = 114.11

- 28.01
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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